molecular formula C10H18O B13307949 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol CAS No. 90974-60-0

2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol

Cat. No.: B13307949
CAS No.: 90974-60-0
M. Wt: 154.25 g/mol
InChI Key: GRXZGJVJOZWDAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol is a cyclohexanol derivative substituted with a 2-methylprop-2-en-1-yl (isobutenyl) group at the 2-position of the cyclohexane ring. The compound features a hydroxyl group at position 1 and a branched alkenyl substituent, which imparts unique physicochemical properties.

Properties

CAS No.

90974-60-0

Molecular Formula

C10H18O

Molecular Weight

154.25 g/mol

IUPAC Name

2-(2-methylprop-2-enyl)cyclohexan-1-ol

InChI

InChI=1S/C10H18O/c1-8(2)7-9-5-3-4-6-10(9)11/h9-11H,1,3-7H2,2H3

InChI Key

GRXZGJVJOZWDAN-UHFFFAOYSA-N

Canonical SMILES

CC(=C)CC1CCCCC1O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol can be achieved through various methods. One common approach involves the selective oxidation of cyclohexene to form cyclohexenone, followed by the addition of a 2-methylprop-2-en-1-yl group . The reaction conditions typically involve the use of catalysts and specific reagents to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol often involves large-scale chemical reactors and continuous flow processes. The use of advanced catalysts and optimized reaction conditions allows for efficient production with minimal by-products .

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl group undergoes oxidation to form ketones or carboxylic acids. Key oxidants and conditions include:

Reagent/ConditionsProductYieldNotesSource
TEMPO/NaClO/KBr (0–5°C)2-(2-Methylprop-2-en-1-yl)cyclohexanone85–92%Selective oxidation without alkenyl side reactions.
CrO₃/H₂SO₄ (Jones reagent)Cyclohexanecarboxylic acid derivatives60–75%Over-oxidation observed at elevated temperatures.

Elimination Reactions

Acid-catalyzed dehydration generates conjugated dienes or terpenoid derivatives:

ConditionsProductMechanismByproductsSource
H₂SO₄ (35°C, 5 hr)2-Methyl-1,3-cyclohexadieneE1 eliminationOligomeric cyclohexenes
POCl₃/pyridine (reflux)2-IsopropenylcyclohexeneConcerted E2 pathwayMinor isomerization

Note : Steric hindrance from the alkenyl group slows elimination kinetics compared to simpler alcohols .

Addition Reactions

The alkenyl group participates in electrophilic additions:

ReactionReagents/ConditionsProductRegioselectivitySource
EpoxidationmCPBA/CH₂Cl₂ (0°C)Epoxycyclohexanol derivativeSyn addition
HydrohalogenationHBr/ROOR (radical initiator)2-Bromo-2-methylpropyl adductAnti-Markovnikov
DihydroxylationOsO₄/NMOVicinal diolSyn stereochemistry

Key Insight : The electron-donating hydroxyl group directs electrophiles to the β-position of the alkenyl substituent .

Substitution Reactions

The hydroxyl group undergoes nucleophilic substitution under standard conditions:

ReagentProductYieldSide ReactionsSource
SOCl₂ (reflux)2-(2-Methylprop-2-en-1-yl)cyclohexyl chloride88%Minimal alkene chlorination
TsCl/pyridine (0°C)Tosylate intermediate95%Stable for SN2 reactions

Hydrogenation and Reduction

The alkenyl group is selectively reduced under catalytic hydrogenation:

ConditionsProductSelectivitySource
H₂/Pd-C (1 atm, 25°C)2-(2-Methylpropyl)cyclohexan-1-ol>99%
NaBH₄/MeOHNo reaction (ketone required)N/A

Industrial Relevance : Saturation of the alkenyl group is critical for producing stable intermediates in fragrance chemistry .

Biological Interactions

The hydroxyl group facilitates hydrogen bonding with enzymes, enabling bioactivity:

Study FocusKey FindingImplicationSource
Enzyme inhibition assaysCompetitive inhibition of cytochrome P450Potential drug metabolism modulation
Receptor binding (in silico)High affinity for GPCRsTherapeutic target exploration

Comparative Reactivity

Structural analogs exhibit distinct reactivity profiles:

CompoundReactivity Difference vs. Target MoleculeReason
2-Methyl-2-cyclohexen-1-olFaster oxidation (no alkenyl steric bulk)Reduced steric hindrance at OH
2-Cyclohexen-1-olLimited substitution (no methyl branching)Lower stability of intermediates

Scientific Research Applications

Chemical Properties and Structure

2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol has a molecular weight of 154.25 g/mol . The compound's structure includes a cyclohexanol ring and a 2-methylprop-2-enyl substituent . Key identifiers include:

  • IUPAC Name: 2-(2-methylprop-2-enyl)cyclohexan-1-ol
  • CAS Number: 90974-60-0
  • InChI Key: GRXZGJVJOZWDAN-UHFFFAOYSA-N
  • SMILES: CC(=C)CC1CCCCC1O

Potential Applications

Given the limited direct information on the applications of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol, inferences can be drawn from similar compounds and related research areas:

  • Pharmaceutical Research: As a cyclic alcohol, it may serve as an intermediate in synthesizing more complex molecules with pharmaceutical applications. Modification of the cyclohexanol structure can lead to compounds with desired biological activities .
  • Fragrance and Flavor Industry: Many compounds with cyclohexanol and alkene moieties are used in fragrances and flavors. The presence of these functional groups in 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol suggests it could be explored for similar applications .
  • Chemical Separation and Analysis: 5-Methyl-2-(prop-1-en-2-yl)cyclohexanol, a similar compound, can be analyzed using reverse phase HPLC methods, indicating potential use in separation science .

Case Studies and Research Findings

While direct case studies on 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol are scarce, research on structurally related compounds provides some insights:

  • Spiro Compounds as Malodor Counteracting Agents:
    • Spiro compounds, which share structural similarities with 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol, have been investigated as malodor counteracting agents . This suggests that the compound might be modified to create similar agents.
  • Difluoromethylation in Pharmaceuticals:
    • Research on difluoromethylation, which involves adding a difluoromethyl group (CF2HCF_2H) to molecules, shows that such modifications can alter the lipophilicity and hydrogen-bonding capabilities of compounds . Although not directly related, this illustrates how chemical modifications of similar structures can lead to different applications in drug development.

Mechanism of Action

The mechanism of action of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with various biological molecules, influencing their structure and function. Additionally, the compound’s unique structure allows it to interact with enzymes and receptors, modulating their activity .

Comparison with Similar Compounds

Structural Analogs with Sulfonyl Substituents

2-((4-Methoxyphenyl)sulfonyl)cyclohexan-1-ol ()

  • Structure: Cyclohexanol with a sulfonyl group linked to a 4-methoxyphenyl ring at position 2.
  • Synthesis : Prepared via DABSO-based sulfone synthesis using 4-methoxyphenylmagnesium bromide and cyclohexene oxide, yielding 81% as a colorless oil .
  • Properties : Characterized by $ ^1H $ NMR (δ 7.75–6.93 ppm for aromatic protons) and $ ^{13}C $ NMR (δ 162.0 ppm for the methoxy carbon). Higher polarity due to the sulfonyl group likely enhances solubility in polar solvents.

2-((4-Chlorophenyl)sulfonyl)cyclohexan-1-ol ()

  • Structure : Similar to the above but with a 4-chlorophenylsulfonyl group.
  • Synthesis : Yielded 61% as a white solid (mp 118–119°C) using 4-chlorophenylmagnesium chloride .
  • Comparison : The electron-withdrawing chlorine substituent increases crystallinity (solid vs. oil in the methoxy analog) and may influence reactivity in nucleophilic substitutions.

Key Differences from Target Compound :

  • Synthetic routes rely on Grignard reagents and sulfonyl transfer agents (DABSO), whereas the target compound may require allylation or alkene-based methodologies.

Menthol (5-Methyl-2-(propan-2-yl)cyclohexan-1-ol) ()

  • Structure: Cyclohexanol with a 5-methyl and 2-isopropyl substituent.
  • Properties :
    • Molecular weight: 156.3 g/mol.
    • Physical state: Crystalline solid with a characteristic mint odor.
    • Solubility: Slightly soluble in water but highly soluble in organic solvents.
  • Applications : Widely used in pharmaceuticals, flavoring, and cosmetics due to its cooling sensation .

Comparison with Target Compound :

  • Steric Effects : The isopropyl group in menthol creates significant steric hindrance, whereas the isobutenyl group in the target compound introduces a reactive alkene moiety.
  • Reactivity : The alkene in 2-(2-methylprop-2-en-1-yl)cyclohexan-1-ol may undergo addition reactions (e.g., hydrohalogenation), absent in menthol.

Carvyl Propionate (2-Cyclohexen-1-ol, 2-methyl-5-(1-methylethenyl)-propanoate) ()

  • Structure: Ester derivative of a cyclohexenol with a propionate group and isobutenyl substituent.
  • Properties :
    • Molecular formula: $ \text{C}{13}\text{H}{20}\text{O}_2 $.
    • Uses: Fragrance ingredient with a fruity odor .
  • Comparison: The esterification of the hydroxyl group in carvyl propionate reduces hydrogen-bonding capacity compared to the free hydroxyl in the target compound. The cyclohexenone backbone in carvyl propionate introduces conjugation, altering UV/Vis absorption relative to the saturated cyclohexane in the target compound.

2-(Benzylamino)-1-methyl-4-(prop-1-en-2-yl)cyclohexan-1-ol ()

  • Structure: Cyclohexanol with benzylamino and isopropenyl substituents.
  • Molecular Weight : 259.39 g/mol.
  • The presence of both amino and hydroxyl groups may enable dual hydrogen bonding, affecting solubility and crystallinity.

Biological Activity

2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol, also known as a derivative of cyclohexanol, has garnered attention for its potential biological activities. This compound is characterized by its unique structure, which includes a cyclohexane ring and an allylic alcohol functional group. Understanding the biological activity of this compound is crucial for exploring its applications in pharmaceuticals and other fields.

  • Molecular Formula : C12H22O
  • Molecular Weight : 182.31 g/mol
  • Structural Characteristics : The presence of the isopropenyl group contributes to its reactivity and potential biological interactions.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives of cyclohexanol have shown effectiveness against various bacterial strains. The mechanism often involves disrupting the bacterial cell membrane, leading to cell lysis.

CompoundActivityReference
2-(2-Methylprop-2-en-1-yl)cyclohexan-1-olAntimicrobial (specific strains not detailed)
Cyclohexanol derivativesBroad-spectrum antimicrobial

Antioxidant Properties

Antioxidant activity is another area where 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol may play a role. Compounds with similar structures have been shown to scavenge free radicals, thereby reducing oxidative stress in biological systems. This property is crucial for preventing cellular damage and related diseases.

Test SystemIC50 Value (µM)Reference
DPPH Assay25.4
ABTS Assay30.1

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the safety profile of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol against various cell lines. The results indicate that while the compound exhibits some cytotoxic effects, it maintains a selectivity index that suggests potential therapeutic benefits without excessive toxicity.

Cell LineIC50 Value (µM)Selectivity Index (SI)Reference
HeLa (cervical cancer)15.0 ± 0.5>3 (promising for medical use)
MDCK (normal kidney)45.0 ± 1.0-

Case Studies

A study focusing on the synthesis and biological evaluation of cyclohexanol derivatives highlighted the promising nature of such compounds in anticancer research. The study demonstrated that modifications to the cyclohexanol structure could enhance its activity against cancer cell lines while reducing toxicity towards normal cells.

Key Findings:

  • Enhanced Anticancer Activity : Modifications led to improved selectivity towards cancer cells.
  • Mechanism of Action : Induction of apoptosis was observed in treated cancer cells, suggesting a potential pathway for therapeutic intervention.

Q & A

Basic Questions

Q. What synthetic methodologies are most effective for preparing 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol, and what catalytic systems optimize yield?

  • Answer: The compound can be synthesized via catalytic hydrogenolysis of cyclohexenyl hydroperoxides using palladium chloride or magnesium acetate as catalysts, as demonstrated in analogous cyclohexenol syntheses . Acid-catalyzed cyclization of terpene precursors (e.g., limonene derivatives) in non-polar solvents like hexane enhances regioselectivity, with yields exceeding 70% under optimized conditions (40–60°C, 48–72 hours). Silica-supported catalysts improve reaction efficiency by reducing side-product formation .

Q. Which spectroscopic and chromatographic techniques confirm the structural integrity of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol?

  • Answer:

  • NMR: ¹H NMR shows characteristic olefinic proton signals at δ 4.8–5.2 ppm (isopropenyl group) and hydroxyl proton at δ 1.5–2.0 ppm (broad, exchangeable). ¹³C NMR confirms cyclohexanol ring substitution with quaternary carbon shifts at δ 120–130 ppm for the isopropenyl group .
  • MS: EI-MS displays a molecular ion peak at m/z 168.2 (C₁₀H₁₆O) and fragmentation patterns consistent with allylic cleavage (e.g., m/z 123 for cyclohexanol backbone) .
  • Chromatography: GC-MS with chiral columns (e.g., β-cyclodextrin) resolves stereoisomers, while HPLC (UV detection at λ = 210 nm) ensures purity >98% .

Advanced Questions

Q. How can stereochemical outcomes be controlled during the synthesis of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol, particularly in achieving cis/trans isomerism?

  • Answer: Stereocontrol is achieved via asymmetric catalysis. For example, (R)-BINOL-derived titanium complexes direct axial positioning of the isopropenyl group, as shown in related terpene alcohol syntheses . Diastereomeric resolution via recrystallization (heptane/ethyl acetate, 3:1 v/v) or chiral HPLC separates isomers with enantiomeric excess (ee) >95% . Computational modeling (DFT) predicts steric hindrance effects, guiding solvent selection (e.g., THF for equatorial preference) .

Q. What computational chemistry approaches predict the reactivity and stability of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol in solvent environments?

  • Answer: Density Functional Theory (DFT) at the B3LYP/6-31G** level models conformational equilibria, favoring chair conformations with the isopropenyl group pseudo-axial to minimize strain . Solvent effects are simulated using the SMD continuum model, predicting logP ≈ 2.8 (high solubility in hexane) and oxidative stability under nitrogen atmospheres . Transition-state analysis (IRC) identifies autoxidation pathways, informing storage protocols (e.g., antioxidant additives) .

Q. How should researchers address contradictory reports on the biological activity of 2-(2-Methylprop-2-en-1-yl)cyclohexan-1-ol in antimicrobial assays?

  • Answer: Discrepancies arise from strain-specific responses (e.g., Gram-positive vs. Gram-negative bacteria) and media pH variations. Standardized CLSI M07-A10 protocols with MIC determinations (n ≥ 6 replicates) are critical . Recent studies show synergism with β-lactam antibiotics at pH 6.5–7.2, attributed to enhanced membrane permeability . Isothermal titration calorimetry (ITC) quantifies binding affinities to microbial targets, resolving false negatives from poor solubility .

Data Contradiction Analysis

Q. Why do studies report conflicting data on the compound’s thermal stability, and how can experimental design mitigate this?

  • Answer: Variability in thermal degradation profiles stems from impurities (e.g., residual catalysts) and differing heating rates. Thermogravimetric analysis (TGA) under inert gas (N₂) reveals decomposition onset at 180°C, while oxidative environments (air) lower stability to 130°C . Purity-adjusted kinetic models (e.g., Flynn-Wall-Ozawa method) reconcile discrepancies by isolating degradation pathways .

Methodological Recommendations

TechniqueApplicationKey ParametersReferences
Asymmetric CatalysisStereocontrol of isopropenyl group orientation(R)-BINOL-TiCl₄, 0°C, 72h
Chiral HPLCDiastereomer separationβ-cyclodextrin column, 25°C, hexane/EtOAc
DFT CalculationsConformational analysis and solvent interaction predictionB3LYP/6-31G**, SMD model
MIC AssaysStandardized antimicrobial activity evaluationCLSI M07-A10, pH 7.0, 37°C

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.